Cas no 1805219-70-8 (3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide)

• Product Name: 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide
• CAS No: 1805219-70-8
• MF: C₇H₄F₅N₃O₅S
• MW: 337.180777549744
• CID: 4842300
• Update Time: 2025-05-26

3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide

• Inchi： 1S/C7H4F5N3O5S/c8-4(9)2-1-3(21(13,18)19)5(15(16)17)14-6(2)20-7(10,11)12/h1,4H,(H2,13,18,19)
• InChI Key： CBQWPJGDZCWGEH-UHFFFAOYSA-N
• SMILES： S(C1C([N+](=O)[O-])=NC(=C(C(F)F)C=1)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 486
• XLogP3: 1.7
• Topological Polar Surface Area: 137

Additional information on 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide

Introduction to 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1805219-70-8)

3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide, with the CAS number 1805219-70-8, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, difluoromethyl, nitro, and trifluoromethoxy functional groups, as well as a sulfonamide moiety. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The synthesis of 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide involves a series of intricate chemical reactions, each designed to introduce and manipulate the functional groups with precision. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and purities, making this compound more accessible for further research and development. The synthesis typically begins with the formation of the pyridine core, followed by the sequential introduction of the difluoromethyl, nitro, and trifluoromethoxy groups. The final step involves the attachment of the sulfonamide moiety, which is crucial for its biological activity.

In terms of its biological activity, 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide has shown promising results in preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, studies have explored its efficacy as an inhibitor of kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a valuable candidate for drug development.

One of the notable features of 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide is its high affinity for certain receptors. This property is attributed to the unique combination of functional groups that enhance its binding capabilities. In particular, the difluoromethyl and trifluoromethoxy groups contribute to its lipophilicity and stability, while the nitro group provides additional electronic effects that influence its interaction with target proteins. The sulfonamide moiety further enhances its specificity by forming hydrogen bonds with key residues in the binding site.

The pharmacokinetic properties of 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects. Additionally, its stability under physiological conditions ensures that it remains active over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in treating various diseases.

In conclusion, 3-(Difluoromethyl)-6-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1805219-70-8) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, contributing to advancements in the treatment of various diseases.